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Compound of Interest

Compound Name:
4-Chloro-2,6-dibromo-3-

methylaniline

CAS No.: 861559-78-6

Cat. No.: B1502210

Get Quote

Executive Summary & Chemical Profile[1][2]
4-Chloro-2,6-dibromo-3-methylaniline is a densely functionalized aromatic amine.[1] Its

specific substitution pattern—a "locked" ring with halogens occupying the ortho and para

positions relative to the amine, and a methyl group at the meta position—imparts unique steric

and electronic properties.

Primary Utility: It serves as a premium Diazo Component for the synthesis of Disperse Dyes

(polyester/acetate fibers).[1] The halogen atoms induce a bathochromic shift (deepening

color) and improve sublimation fastness.[1]

Secondary Utility: A scaffold for Suzuki-Miyaura cross-coupling in pharmaceutical synthesis,

where the 2,6-dibromo motif allows for the construction of sterically hindered biaryls.[1]

Chemical Profile Table[1][2]
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Property Specification

IUPAC Name 4-Chloro-2,6-dibromo-3-methylaniline

CAS Number 861559-78-6

Molecular Formula C₇H₆Br₂ClN

Molecular Weight 299.39 g/mol

Appearance Off-white to pale beige crystalline solid

Melting Point 94–96 °C

Basicity (pKa)
~1.5–2.0 (Estimated; significantly lower than

aniline due to -I effect of halogens)

Solubility
Soluble in DMF, DMSO, hot acetic acid;

Insoluble in water.[1][2][3][4]

Protocol A: Regioselective Synthesis of the Reagent
While commercially available, in-house synthesis is often required to ensure the absence of tri-

bromo isomers which degrade dye purity.[1] The synthesis relies on the strong ortho-directing

power of the amino group, which overrides the directing effects of the chloro and methyl

groups.[1]

Mechanistic Insight
The precursor, 4-chloro-3-methylaniline, has two open ortho positions (2 and 6).[1] Despite the

steric bulk of the methyl group at C3, the high electron density provided by the amine facilitates

rapid electrophilic aromatic substitution (EAS) at both C2 and C6.

Experimental Procedure
Reagents:

4-Chloro-3-methylaniline (1.0 eq)[1]

Bromine (Br₂), reagent grade (2.1 eq)[1]
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Glacial Acetic Acid (Solvent)[1][5]

Sodium Bisulfite (20% aq.[1] solution)

Step-by-Step Workflow:

Dissolution: Charge a 3-neck round-bottom flask with 4-chloro-3-methylaniline (14.1 g, 100

mmol) and Glacial Acetic Acid (100 mL). Stir until fully dissolved.

Temperature Control: Cool the solution to 10–15 °C using an ice/water bath.

Critical Note: Keeping the temperature below 20 °C prevents oxidative degradation of the

amine to quinones.

Bromination: Add Bromine (33.6 g, 10.8 mL, 210 mmol) dropwise over 45 minutes.

Observation: The solution will turn orange/red.[1] A precipitate (hydrobromide salt) may

form.[1]

Equilibration: Allow the mixture to warm to room temperature (25 °C) and stir for 2 hours.

Quenching: Pour the reaction mixture into 500 mL of ice water containing 50 mL of 20%

Sodium Bisulfite solution.

Reasoning: Bisulfite reduces unreacted bromine (red color disappears), preventing

downstream contamination.[1]

Isolation: Filter the precipitated solid. Wash with water (3 x 100 mL) until the filtrate is neutral

(pH 7).[1]

Purification: Recrystallize from Ethanol/Water (80:20). Dry at 50 °C under vacuum.

Yield Target: 85–92%

Protocol B: Diazotization and Coupling (The "Killer
App")[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

http://orgsyn.org/demo.aspx?prep=CV6P0181
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Synthesis_of_Azo_Disperse_Dyes_Using_2_6_Dibromo_4_nitroaniline.pdf
http://orgsyn.org/demo.aspx?prep=CV6P0181
http://orgsyn.org/demo.aspx?prep=CV6P0181
http://orgsyn.org/demo.aspx?prep=CV6P0181
http://orgsyn.org/demo.aspx?prep=CV6P0181
http://orgsyn.org/demo.aspx?prep=CV6P0181
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is the most critical application. Because of the two electron-withdrawing bromine atoms at

the 2,6-positions, the amine is extremely weakly basic.[1] Standard diazotization (HCl/NaNO₂)

often fails due to low solubility of the amine salt and hydrolysis of the diazonium species.

The Solution: Use Nitrosyl Sulfuric Acid (HSO₄NO) in anhydrous conditions.

Workflow Diagram (DOT)
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Figure 1: Reaction pathway for the synthesis of azo disperse dyes using the target amine.

Detailed Protocol
Reagents:

Target Amine (Protocol A product): 0.01 mol

Sodium Nitrite (NaNO₂): 0.011 mol[1]

Sulfuric Acid (Conc. 98%): 15 mL[1]

Coupling Component (e.g., N,N-diethyl-m-toluidine): 0.01 mol[1]

Sulfamic Acid (Trace)[1]

Step 1: Preparation of Nitrosyl Sulfuric Acid
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Cool 15 mL of conc. H₂SO₄ to 0–5 °C.[1][5]

Slowly add NaNO₂ with vigorous stirring. Ensure no brown gas (NOx) evolves.[1]

Heat gently to 60 °C until fully dissolved, then cool back to 0–5 °C.

Step 2: Diazotization

Add the 4-Chloro-2,6-dibromo-3-methylaniline slowly to the nitrosyl sulfuric acid at 0–5 °C.

Stir for 2 hours at this temperature. The mixture should become a thick, syrupy liquid (the

diazonium sulfate).[1]

Validation: Take a drop of the mixture and add it to alkaline H-acid solution.[1] A bright

color indicates active diazonium.[1]

Step 3: Coupling

Dissolve the coupling component (N,N-diethyl-m-toluidine) in dilute acetic acid/HCl.[1] Cool

to 0 °C.

Add the diazonium solution dropwise to the coupler solution.[1]

Critical Control: Simultaneously add Sodium Acetate solution to maintain pH at 4.0–5.0.

Why? If pH < 2, coupling is inhibited (coupler is protonated).[1] If pH > 7, the diazonium

salt decomposes to a phenol.

Stir for 3 hours. Filter the highly colored precipitate.[1]

Protocol C: High-Value Cross-Coupling (Pharma
Application)
In drug discovery, the 2,6-dibromo motif is used to force the phenyl ring out of planarity,

creating "atropisomeric" or sterically locked axes.[1]

Reaction: Suzuki-Miyaura Coupling Challenge: The 2 and 6 positions are sterically crowded.[1]

Catalyst System: Use Pd(dppf)Cl₂ or Buchwald Precatalysts (e.g., XPhos Pd G2) which are
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designed for hindered substrates.[1]

General Conditions:

Solvent: 1,4-Dioxane / Water (4:1)[1]

Base: K₃PO₄ (Potassium Phosphate Tribasic) - preferred over carbonates for hindered

substrates.[1]

Temperature: 90–100 °C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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